Cas no 251-75-2 (1H-Pyrrolo[1,2-a]imidazole)

• Product Name: 1H-Pyrrolo[1,2-a]imidazole
• CAS No: 251-75-2
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 265487
• PubChem ID: 21876691
• Update Time: 2025-04-19

1H-Pyrrolo[1,2-a]imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[1,2-a]imidazole
• 1,3a-Diazapentalene
• DTXSID30619260
• 251-75-2
• AKOS006358350
• SCHEMBL2349870

• Inchi： 1S/C6H6N2/c1-2-6-7-3-5-8(6)4-1/h1-5,7H
• InChI Key： YHZODXGIMHTEJV-UHFFFAOYSA-N
• SMILES： N12C=CC=C1NC=C2

Computed Properties

• Exact Mass: 106.05318
• Monoisotopic Mass: 106.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.2